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Compound of Interest

Compound Name: Colchicine-d3

Cat. No.: B562005 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical procedures for the handling and

disposal of Colchicine-d3. Adherence to these guidelines is mandatory to ensure personnel

safety and regulatory compliance. Colchicine-d3, a deuterated analog of the highly toxic

mitotic inhibitor Colchicine, should be handled with the same level of caution as its non-

deuterated counterpart. Colchicine is classified as a cytotoxic and hazardous substance.[1]

Hazard Identification and Risk Assessment
Colchicine is fatal if swallowed or inhaled, causes severe eye damage, and is suspected of

causing genetic defects.[2] It is a potent cytotoxic agent that can have severe health effects

with even minimal exposure.[3][4] A thorough risk assessment must be conducted before any

handling of Colchicine-d3.

Personal Protective Equipment (PPE)
The following PPE is the minimum requirement for any personnel handling Colchicine-d3. All

PPE should be donned before entering the designated handling area and removed before

exiting.
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile or

chloroprene gloves.[5][6]

To provide a primary barrier

against skin contact. Double

gloving offers additional

protection in case of a breach

in the outer glove.[5]

Eye Protection
ANSI-approved safety goggles

or a full-face shield.[6][7]

To protect the eyes from

splashes or aerosolized

particles.[4]

Lab Coat/Gown
A disposable, long-sleeved,

solid-front gown.[4][5]

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

required when handling the

powdered form.[5][8]

To prevent inhalation of

airborne particles.[4]

Engineering Controls
All handling of powdered Colchicine-d3, including weighing and initial solubilization, must be

performed within a certified chemical fume hood or a Class II biological safety cabinet to

minimize inhalation exposure.[8]

Standard Operating Procedures
4.1. Preparation and Handling:

Designated Area: All work with Colchicine-d3 must be conducted in a designated and

clearly marked area.

Pre-Handling Check: Ensure all necessary PPE, spill kit, and waste disposal containers are

readily available.

Weighing:

Perform within a chemical fume hood.
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Use a dedicated set of weighing tools (spatula, weigh paper/boat).

Handle the powder with extreme care to avoid generating dust.[9]

Solubilization:

Add solvent to the powdered Colchicine-d3 slowly to avoid splashing.

Keep the container closed as much as possible during this process.

Post-Handling:

Thoroughly decontaminate all surfaces and equipment used.

Wash hands thoroughly after removing gloves.[10]

4.2. Spill Management:

In the event of a spill, immediately evacuate the area and follow these steps:

Alert Personnel: Inform others in the vicinity of the spill.

Don Appropriate PPE: If not already wearing it, don the full required PPE.

Contain the Spill: Use a spill kit with absorbent pads to contain the spill.[4]

Clean the Area:

For liquid spills, cover with absorbent material and then clean the area with an appropriate

decontaminating solution.

For powder spills, cover with damp absorbent material to avoid raising dust, then carefully

collect the material.[11]

Dispose of Waste: All materials used for spill cleanup must be disposed of as hazardous

waste.[11]
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All Colchicine-d3 waste, including empty containers, contaminated PPE, and cleaning

materials, must be disposed of as hazardous chemical waste in accordance with local, state,

and federal regulations.[8][11][12]

Solid Waste: Collect in a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect in a designated, labeled, and sealed hazardous waste container.

Sharps: Any contaminated sharps should be placed in a puncture-resistant sharps container

labeled as hazardous waste.
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Caption: Workflow for safe handling and disposal of Colchicine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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